Cas no 62535-63-1 (Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide)
62535-63-1 structure
Product Name:Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide
CAS No:62535-63-1
MF:C20H36INS
MW:449.476016998291
CID:441348
PubChem ID:71385456
Update Time:2025-04-19
Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide
- 6-dodecyl-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-6-ium,iodide
- DTXSID50807687
- 6-Dodecyl-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-6-ium iodide
- 62535-63-1
-
- Inchi: 1S/C20H36NS.HI/c1-3-4-5-6-7-8-9-10-11-12-15-21(2)16-13-19-14-17-22-20(19)18-21;/h14,17H,3-13,15-16,18H2,1-2H3;1H/q+1;/p-1
- InChI Key: JCJVPVKGYRBINF-UHFFFAOYSA-M
- SMILES: [I-].S1C=CC2=C1C[N+](C)(CCCCCCCCCCCC)CC2
Computed Properties
- Exact Mass: 412.8792
- Monoisotopic Mass: 449.16132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 293
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
62535-63-1 (Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk